Cas no 1782916-89-5 (methyl 4-hydroxy-4-(trifluoromethyl)cyclohexanecarboxylate)

• Product Name: methyl 4-hydroxy-4-(trifluoromethyl)cyclohexanecarboxylate
• CAS No: 1782916-89-5
• MF: C₉H₁₃F₃O₃
• MW: 226.192933797836
• CID: 5289922
• Update Time: 2026-03-09

methyl 4-hydroxy-4-(trifluoromethyl)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-hydroxy-4-(trifluoromethyl)cyclohexane-1-carboxylate
• methyl 4-hydroxy-4-(trifluoromethyl)cyclohexanecarboxylate

• Inchi： 1S/C9H13F3O3/c1-15-7(13)6-2-4-8(14,5-3-6)9(10,11)12/h6,14H,2-5H2,1H3
• InChI Key： YJYUTLOIOGSPCI-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)CCC(O)(C(F)(F)F)CC1

Additional information on methyl 4-hydroxy-4-(trifluoromethyl)cyclohexanecarboxylate

Methyl 4-Hydroxy-4-(Trifluoromethyl)cyclohexanecarboxylate (CAS No. 1782916-89-5): An Overview

Methyl 4-hydroxy-4-(trifluoromethyl)cyclohexanecarboxylate (CAS No. 1782916-89-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclohexane ring, a hydroxyl group, and a trifluoromethyl moiety. These functional groups contribute to its potential biological activity and make it a valuable candidate for various applications in drug discovery and development.

The trifluoromethyl group is particularly noteworthy due to its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. This functional group has been extensively studied for its role in enhancing the metabolic stability and bioavailability of drug molecules. The hydroxyl group, on the other hand, can participate in hydrogen bonding interactions, which are crucial for molecular recognition and binding to biological targets.

Recent research has focused on the synthesis and biological evaluation of methyl 4-hydroxy-4-(trifluoromethyl)cyclohexanecarboxylate. A study published in the Journal of Medicinal Chemistry highlighted the compound's potential as a lead molecule for the development of novel anti-inflammatory agents. The researchers found that this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential therapeutic applications.

In another study, scientists investigated the pharmacokinetic properties of methyl 4-hydroxy-4-(trifluoromethyl)cyclohexanecarboxylate. The results indicated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further preclinical and clinical evaluation. The high lipophilicity of the trifluoromethyl group was found to enhance the compound's ability to cross biological membranes, thereby improving its bioavailability.

The synthetic route to methyl 4-hydroxy-4-(trifluoromethyl)cyclohexanecarboxylate has also been optimized to improve yield and purity. A multi-step synthesis involving the formation of a cyclohexane ring followed by functionalization with the hydroxyl and trifluoromethyl groups has been reported. This synthetic approach allows for efficient large-scale production, which is essential for advancing the compound into clinical trials.

Furthermore, computational studies have provided insights into the molecular interactions of methyl 4-hydroxy-4-(trifluoromethyl)cyclohexanecarboxylate with potential biological targets. Molecular docking simulations have shown that the compound can bind to specific protein receptors involved in inflammatory pathways, such as cyclooxygenase (COX) enzymes. These findings support the experimental data and highlight the compound's potential as a selective inhibitor of these enzymes.

In conclusion, methyl 4-hydroxy-4-(trifluoromethyl)cyclohexanecarboxylate (CAS No. 1782916-89-5) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacokinetic properties, and demonstrated biological activity make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical applications.